2-Propenal, 2-methyl-3-phenyl-

• CAS No.: 101-39-3
• Product Name: 2-Propenal, 2-methyl-3-phenyl-
• Molecular Formula: C10H10O
• Molecular Weight: 146.19 g/mol
• IUPAC Name: (Z)-2-methyl-3-phenylprop-2-enal
• Standard InChI: InChI=1S/C10H10O/c1-9(8-11)7-10-5-3-2-4-6-10/h2-8H,1H3/b9-7-
• Standard InChIKey: VLUMOWNVWOXZAU-CLFYSBASSA-N
• Isomeric SMILES: C/C(=C/C1=CC=CC=C1)/C=O
• SMILES: CC(=CC1=CC=CC=C1)C=O
• Canonical SMILES: CC(=CC1=CC=CC=C1)C=O
• Boiling Point: 302 °F at 100 mm Hg (NTP, 1992); 251.6 °C
• Density: 1.0407 at 63 °F (NTP, 1992); 1.034-1.040
• Flash Point: 175 °F (NTP, 1992)
• Physical Description: Alpha-methylcinnamaldehyde is a clear yellow liquid. (NTP, 1992); Liquid; Yellow liquid, cinnamon-like odou
• Description: 2-Methyl-3-phenyl-2-propenal, also known as alpha-methyl cinnamaldehyde or 2-methyl-3-phenylacrolein, belongs to the class of organic compounds known as cinnamaldehydes. These are organic aromatic compounds containing a cinnamlaldehyde moiety, consisting of a benzene and an aldehyde group to form 3-phenylprop-2-enal. 2-Methyl-3-phenyl-2-propenal is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Methyl-3-phenyl-2-propenal has been primarily detected in saliva. Within the cell, 2-methyl-3-phenyl-2-propenal is primarily located in the cytoplasm. 2-Methyl-3-phenyl-2-propenal is a sweet, cassia, and cinnamon tasting compound that can be found in herbs and spices and peppermint. This makes 2-methyl-3-phenyl-2-propenal a potential biomarker for the consumption of these food products.; 2-Methyl-3-phenyl-2-propenal is a member of cinnamaldehydes.; Alpha-methylcinnamaldehyde is a clear yellow liquid. (NTP, 1992)
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); insoluble in water; soluble in oils; miscible (in ethanol)
• Vapor Pressure: 0.02 mmHg
• PubChem Compound: 5354896
• Last Modified: Nov 11 2021